Cas no 139-60-6 (1,4-Benzenediamine,N1,N4-bis(1-ethyl-3-methylpentyl)-)

• Product Name: 1,4-Benzenediamine,N1,N4-bis(1-ethyl-3-methylpentyl)-
• CAS No: 139-60-6
• MF: C₂₂H₄₀N₂
• MW: 332.56640625
• CID: 164106
• PubChem ID: 94138
• Update Time: 2025-04-19

1,4-Benzenediamine,N1,N4-bis(1-ethyl-3-methylpentyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine,N1,N4-bis(1-ethyl-3-methylpentyl)-
• 1-Methylamino-decan
• AC1N4NBD
• AG-G-99463
• CTK5E1228
• Decyl-methyl-amin
• decyl-methyl-amine
• METHYLDECYLAMINE
• N,N'-bis(1-ethyl-3-methylpentyl)-p-phenylenediamine
• N,N'-bis-(1-ethyl-3-methylpentyl)-p-phenylenediamine
• N,N'-Bis(1-ethyl-3-methyl-pentyl)-p-phenylenediamine
• N,N-Decylmethylamin
• N,N'-di-(1-ethyl-3-methylpentyl)-p-phenylene
• N-decylmethylamine
• SBB059819
• uop88
• VOP-88
• tenamene31
• ANTOZITE 2
• santoflex17
• eastozone31
• elastozone31
• N,N'-DI-3(5-METHYL)HEPTYL-P-PHENYLENEDIAMINE
• n,n’-bis(5-methyl-3-heptyl)-p-phenylenediamine
• n,n’-bis(1-ethyl-3-methylpentyl)-4-benzenediamine
• N1,N4-BIS(1-ETHYL-3-METHYLPENTYL)-1,4-BENZENEDIAMINE
• SCHEMBL39007
• 76O54M0714
• N,N'-Bis(5-methyl-3-heptyl)-p-phenylenediamine
• Eastozone 31
• Q27266502
• n,n'-bis(5-methylheptan-3-yl)benzene-1,4-diamine
• N,N-DI-(3-(5-METHYLHEPTYL)-P-PHENYLENEDIAMINE)
• BRN 2384181
• UNII-76O54M0714
• JUHXTONDLXIGGK-UHFFFAOYSA-N
• Santoflex 17
• 1-N,4-N-bis(5-methylheptan-3-yl)benzene-1,4-diamine
• p-Phenylenediamine, N,N'-bis(1-ethyl-3-methylpentyl)-
• NS00003649
• W-109499
• EINECS 205-368-8
• 139-60-6
• 1,4-Benzenediamine, N1,N4-bis(1-ethyl-3-methylpentyl)-
• Tenamene 31
• 1,4-Benzenediamine, N,N'-bis(1-ethyl-3-methylpentyl)-
• UOP 88
• DTXSID3051703
• N,N'-Di(1-ethyl-3-methylpentyl)-p-phenylenediamine

• Inchi： 1S/C22H40N2/c1-7-17(5)15-19(9-3)23-21-11-13-22(14-12-21)24-20(10-4)16-18(6)8-2/h11-14,17-20,23-24H,7-10,15-16H2,1-6H3
• InChI Key： JUHXTONDLXIGGK-UHFFFAOYSA-N
• SMILES： N(C1C=CC(=CC=1)NC(CC)CC(C)CC)C(CC)CC(C)CC

Computed Properties

• Exact Mass: 332.3194
• Monoisotopic Mass: 332.319
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 12
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• Density: 0.9929 (rough estimate)
• Boiling Point: 459.66°C (rough estimate)
• Flash Point: 250.1°C
• Refractive Index: 1.7620 (estimate)
• PSA: 24.06